N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)methanesulfonamide
Description
N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)methanesulfonamide is a chemical compound that has gained significant attention in scientific research. It is a quinoline derivative that has been synthesized for various applications, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Medicinal Chemistry: Anti-Inflammatory and Antimicrobial Applications
Thiophene derivatives have been recognized for their wide range of therapeutic properties, including anti-inflammatory and antimicrobial activities . The sulfonyl and methanesulfonamide groups in the compound’s structure could potentially enhance these properties, making it a valuable candidate for developing new medications.
Pharmacology: Kinase Inhibition and Cancer Therapy
In pharmacology, thiophene compounds have shown effectiveness as kinase inhibitors and in anti-cancer therapies . The specific compound could be investigated for its potential to inhibit kinase activity, which is a promising approach in targeted cancer treatments.
Material Science: Organic Semiconductor Applications
Thiophene-based compounds are integral in the development of organic semiconductors due to their excellent electrical properties . This compound’s unique structure might contribute to advancements in electronic materials, particularly in the field of organic electronics.
Chemistry: Synthesis of Heterocyclic Compounds
In chemistry, thiophene derivatives are crucial for synthesizing a variety of heterocyclic compounds . This compound could serve as a key intermediate in the synthesis of complex molecules with diverse applications, ranging from materials science to pharmaceuticals.
Biotechnology: Enzyme Inhibition Studies
The compound’s potential to act as an enzyme inhibitor makes it relevant in biotechnological research . It could be used to study enzyme mechanisms or develop inhibitors for enzymes that are therapeutic targets.
Drug Discovery: Lead Molecule Development
Due to its structural complexity, this compound could be used in combinatorial libraries for drug discovery . Its thiophene moiety is a common feature in many drugs, suggesting that it could be a lead molecule for developing new therapeutic agents.
properties
IUPAC Name |
N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4S3/c1-22(17,18)15-12-6-7-13-11(10-12)4-2-8-16(13)23(19,20)14-5-3-9-21-14/h3,5-7,9-10,15H,2,4,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXSPPRFIJZRSJK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC2=C(C=C1)N(CCC2)S(=O)(=O)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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